Cas no 1806266-96-5 (Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806266-96-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4831019
• Update Time: 2025-07-21

Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H5F6NO3/c1-18-8(17)4-3(10)2-16-5(7(11)12)6(4)19-9(13,14)15/h2,7H,1H3
• InChI Key： IFGAJTWQYSSTCC-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate

Research Brief on Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806266-96-5)

Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1806266-96-5) has recently emerged as a compound of significant interest in the field of agrochemical and pharmaceutical research. This fluorinated pyridine derivative exhibits unique structural features that contribute to its potential biological activities, particularly in the development of novel pesticides and medicinal agents. The presence of multiple fluorine atoms and a trifluoromethoxy group in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of this compound, with particular attention to its potential as a key intermediate in the production of advanced crop protection agents. Researchers at several leading agrochemical companies have reported improved synthetic routes that enhance the yield and purity of Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate, addressing previous challenges in its large-scale production. These advancements are particularly significant given the growing demand for more efficient and environmentally friendly pesticides.

In the pharmaceutical domain, preliminary investigations suggest that this pyridine derivative may serve as a valuable scaffold for the development of novel therapeutic agents. Its structural characteristics, including the electron-withdrawing fluorinated groups, make it an interesting candidate for medicinal chemistry applications. Recent in vitro studies have explored its potential as a building block for kinase inhibitors and other biologically active molecules, though detailed pharmacological data remain limited at this stage of research.

The compound's mechanism of action and structure-activity relationships are currently under investigation by multiple research groups. Early findings indicate that the specific arrangement of fluorine atoms and the trifluoromethoxy group may contribute to unique binding interactions with biological targets. Computational chemistry approaches, including molecular docking studies, have been employed to predict potential target proteins and optimize the compound's structure for enhanced activity.

Regulatory considerations for Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate are also being examined, particularly regarding its environmental fate and toxicological profile. Recent ecotoxicology studies have begun to assess its persistence and potential effects on non-target organisms, which will be crucial for its potential commercialization as an agrochemical ingredient.

Future research directions for this compound are expected to focus on expanding its applications in both agrochemical and pharmaceutical fields. Collaborative efforts between academic institutions and industry partners are likely to accelerate the development of derivatives with improved properties. Additionally, more comprehensive biological evaluations are needed to fully understand its potential and limitations as a bioactive molecule.

The current market outlook for Methyl 2-(difluoromethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-4-carboxylate appears promising, with several patents filed in recent years covering its synthesis and applications. As research progresses, this compound may become an important building block in the development of next-generation fluorinated compounds for various applications in chemical biology and medicinal chemistry.